Cas no 954721-66-5 (3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide)

• Product Name: 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide
• CAS No: 954721-66-5
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 5776510
• PubChem ID: 16918197
• Update Time: 2025-05-30

3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanamide, N-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-
• AKOS024643521
• 3-cyclopentyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]propanamide
• 954721-66-5
• 3-cyclopentyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)propanamide
• F2370-0016
• 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide

• Inchi： 1S/C19H26N2O2/c22-18(11-10-15-6-4-5-7-15)20-13-16-12-19(23)21(14-16)17-8-2-1-3-9-17/h1-3,8-9,15-16H,4-7,10-14H2,(H,20,22)
• InChI Key： HVSCLTJYLNOOGP-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(CCC2CCCC2)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 585.3±23.0 °C(Predicted)
• pka: 15.91±0.46(Predicted)

Additional information on 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide

Comprehensive Overview of 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide (CAS No. 954721-66-5)

3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide (CAS No. 954721-66-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of pyrrolidinone derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The molecular structure of 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide features a cyclopentyl group and a phenyl-substituted pyrrolidinone moiety, which contribute to its stereochemical complexity and binding affinity. These structural attributes make it a promising candidate for modulating enzyme activity or receptor interactions. Recent studies have explored its role in inhibiting specific proteases or kinases, aligning with the growing demand for small-molecule therapeutics in precision medicine.

In the context of current trends, this compound intersects with several high-interest topics in the scientific community. For instance, the rise of AI-driven drug design has accelerated the exploration of 954721-66-5 as a potential lead molecule. Computational models predict its compatibility with targets like G-protein-coupled receptors (GPCRs), a hot area in neuropharmacology. Additionally, its synthetic accessibility and scalability make it a viable subject for industrial-scale production, addressing the need for cost-effective drug development.

Another key aspect of 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide is its relevance to metabolic disease research. With the global increase in conditions like diabetes and obesity, compounds that can influence metabolic pathways are highly sought after. Preliminary data suggest that this molecule may interact with PPAR receptors, which regulate lipid metabolism. This connection positions it as a potential tool for studying insulin resistance and adipogenesis.

From a technical standpoint, the synthesis of 954721-66-5 involves multi-step organic reactions, including amide coupling and cyclization strategies. Researchers often employ microwave-assisted synthesis or flow chemistry to optimize yield and purity, reflecting the industry's shift toward green chemistry practices. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Given the increasing focus on intellectual property in drug development, CAS No. 954721-66-5 has also been scrutinized for patentability. Its structural novelty and functional versatility make it a strong candidate for proprietary formulations, particularly in combination therapies. Companies investing in orphan drugs or rare disease treatments may find this compound especially valuable due to its targeted mechanism of action.

In summary, 3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its potential applications span from central nervous system disorders to metabolic syndrome, while its synthetic and analytical challenges highlight the evolving landscape of modern pharmacology. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.